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MSAB XAMN Technical Support Center
Welcome to the technical support center for MSAB XAMN. This guide is designed for

researchers, scientists, and drug development professionals to optimize XAMN settings for

faster, more efficient data analysis in research projects. Here you will find troubleshooting

guides and frequently asked questions to address specific issues you may encounter.

Frequently Asked Questions (FAQs)
Q1: My XAMN application is running slowly or freezing, especially with large case files. What

can I do?

A1: Performance issues with large datasets are common. Here are several steps to

troubleshoot and mitigate this:

Hardware Check: Ensure your system meets or exceeds the recommended specifications for

XAMN. Processing large volumes of data is resource-intensive. Prioritize a fast SSD for

storing case files and a sufficient amount of RAM.

Case File Location: Avoid working on case files stored on network drives or slow external

hard drives. For optimal performance, copy the case file to a local SSD.

Refine Data Scope: Instead of loading all data at once, try to narrow the scope. If your initial

extraction was performed with MSAB XRY, consider re-decoding with more specific
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parameters to exclude irrelevant data from the outset.[1][2]

Use Filters Efficiently: XAMN is designed for powerful filtering. Instead of manually scrolling

through vast lists of artifacts, apply filters early in your analysis to narrow down the dataset to

what is most relevant.[2][3][4]

Q2: How can I speed up the initial data filtering process to quickly isolate relevant artifacts?

A2: XAMN has several features designed to accelerate data filtering:

Quick Views: XAMN comes with predefined filters called "Quick Views" (e.g., to show only

calls, messages, or deleted data). You can also create and save your own custom Quick

View filter sets that are tailored to your specific research needs. This allows you to apply

complex filter combinations with a single click in future projects.[2][5]

Timeline Filter: For time-sensitive research, the Timeline filter is an invaluable tool. It allows

you to visually drill down from a high-level view (years) to specific months, days, and even

hours, dramatically reducing the number of artifacts you need to review.[6][7]

Keyword Indexing: XAMN pre-indexes all text, which makes keyword searches very fast. As

you type, the system will suggest terms that have been indexed, which can help you refine

your search queries.[8][9] For research involving documents or images with text, ensure that

Optical Character Recognition (OCR) was enabled during the initial data processing to make

text within images searchable.[8]

Q3: What is the most significant bottleneck during the analysis phase, and how can it be

managed?

A3: The most common bottleneck is often the sheer volume of data.[10] The key to managing

this is a structured and targeted analysis workflow. Instead of a broad, unfocused review,

define your research questions beforehand and use XAMN's features to target that specific

information. For example, if you are analyzing communication patterns, focus on the

"Conversation" view and use filters for specific participants or keywords.[5][11]

Q4: Can I process data from sources other than an XRY extraction in XAMN Pro?
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A4: Yes, XAMN Pro supports importing data from various third-party tools and formats, such as

Cellebrite extractions, GrayKey extractions, Call Data Records (CDRs), and warrant returns.[1]

This is crucial for research projects that need to aggregate data from multiple sources.

Performance Optimization Tables
The following tables provide an illustrative overview of how different settings and hardware

choices can impact analysis performance in XAMN.

Table 1: Impact of Storage Medium on Case File Operations

Operation Local HDD Network Drive
Local SSD
(Recommended)

Case File Opening Slow Very Slow Fast

Applying Filters Moderate Slow Fast

Keyword Search Moderate Slow Fast

Report Generation Slow Very Slow Fastest

Table 2: Trade-offs in Initial Data Processing Settings (in XRY)
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XRY Processing
Option

Impact on
Extraction Time

Impact on XAMN
Analysis Speed

Recommendation
for Research

Content Recognition

(OCR)

Increases processing

time

Significantly faster

keyword searching

within images

Highly Recommended

for projects analyzing

text in

images/documents.[1]

[8]

Image Recognition
Significantly increases

processing time

Faster filtering for

specific image

categories (e.g.,

weapons, drugs)

Recommended only if

the research is highly

focused on identifying

specific visual content.

[5]

Full Physical

Extraction
Longer extraction time

Provides the most

comprehensive

dataset

Recommended for

ensuring data integrity

and completeness,

but requires more

filtering in XAMN.

Experimental Protocols
Protocol: Isolating and Analyzing Communication Patterns Between Research Subjects

This protocol outlines a detailed methodology for using XAMN to analyze communication data

between specific individuals in a research dataset.

Objective: To identify, timeline, and export all communication artifacts (calls, chats, SMS)

between "Person A" and "Person B".

Methodology:

Create a New Case: Open XAMN and create a new case, adding all relevant .xry files or

other supported data sources.

Define Persons of Interest:
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Navigate to the "Persons" feature within XAMN.

Create a profile for "Person A" and link all known identifiers (phone numbers, email

addresses, application user IDs).

Repeat this process for "Person B". This step is crucial for accurately filtering

communications across different apps and devices.[12]

Apply Initial Filters:

Go to the "All Artifacts" view.

Open the "Filters" pane. Select the categories "Calls" and "Messages" to immediately

exclude irrelevant data.

Filter by Participants:

From the filter menu, add a "Participants" filter.

Select "Person A" and "Person B" from the list of defined persons. The view will now only

show artifacts where both individuals were participants.

Visualize as a Timeline:

With the filters still active, switch to the "Timeline" view. This will chronologically organize

all communications between the two persons, making it easy to see patterns of interaction.

[6]

Review and Tag Evidence:

Examine the filtered results. Use the "Tags" feature to mark specific messages or calls that

are of high relevance to your research questions.

Generate a Report:

Use the "Report Builder" to create a customized report.[13][14]
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Configure the report to include only the filtered and tagged items. Select a suitable format

(e.g., PDF or Excel) for your research documentation. This ensures your final output is

concise and contains only the most critical data.[13]

Visualized Workflows and Relationships
Diagram 1: General XAMN Performance Optimization Workflow
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General XAMN Performance Optimization Workflow

Start: New Research Project

Step 1: Prepare Environment
- Use local SSD

- Verify PC Specs

Step 2: Targeted Data Extraction (XRY)
- Enable OCR

- Scope extraction to relevant data

Step 3: Load Data into XAMN Case

Step 4: Apply Broad Filters
- Categories (Messages, Calls)
- Date Ranges (Timeline Filter)

Step 5: Apply Specific Filters
- Keywords

- Persons / Participants

Step 6: Analyze Focused Dataset

Step 7: Tag Relevant Artifacts

Step 8: Generate Report from Tagged Items

End: Analysis Complete

Click to download full resolution via product page

Caption: A step-by-step workflow for optimizing XAMN analysis speed.
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Diagram 2: Logical Relationship of Factors Influencing Analysis Speed

Factors Influencing XAMN Analysis Speed

Hardware Software & Settings Data Characteristics

Analysis Speed

Storage Type
(SSD vs HDD) System RAM CPU Speed XRY Extraction Settings

(e.g., OCR enabled)
Efficient Use of Filters
(Timeline, Keywords) Custom Quick Views Case File Size Number of Artifacts

Click to download full resolution via product page

Caption: Key factors that impact the performance of data analysis in XAMN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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